Cas no 16874-12-7 (L-tyrosine tert-butyl ester)

L-tyrosine tert-butyl ester Properties

Names and Identifiers

• L-tyrosine tert-butyl ester
• L-tyrosine T-butyl ester
• H-Tyr-OBut
• H-Tyr-OtBu
• H-L-Tyr-OtBu
• tert-butyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
• tert-Butyl L-tyrosinate
• L-tyrosine-COOBu-t
• t-butyl ester of tyrosine
• Tyr-OtBu
• L-Tyr-OtBu
• H- Tyr-OBu
• TYROSINE-OTBU
• L-Tyrosine tert-buty
• tert-Butyl L-tyrosite
• CS-0020078
• tyrosine t-butyl ester
• DIGHFXIWRPMGSA-NSHDSACASA-N
• AS-12786
• tert-butyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate;L-Tyrosine tert-butyl ester
• Tyrosine, 1,1-dimethylethyl ester
• HY-34519
• L-Tyrosine, 1,1-dimethylethyl ester
• M02944
• (1,1-dimethyl ethyl) L-tyrosinate
• 2-Methyl-2-propanyl L-tyrosinate
• 16874-12-7
• AKOS015924195
• T2446
• L-tyrosine O-t-butyl ester
• T-9250
• AC-15054
• EN300-257703
• L-Tyrosine 1,1-dimethylethyl ester
• (L)-tyrosine, tert-butyl ester
• DTXSID301297192
• (S)-2-Amino-3-(4-hydroxyphenyl)propionic acid tert-butyl ester
• A811008
• tyrosine tert.butyl ester
• AKOS010365905
• NS00052679
• F14910
• (S)-tyrosine tert-butyl ester
• MFCD00042644
• (S)-tert-butyl 2-amino-3-(4-hydroxyphenyl)propanoate
• L-Tyrosine tert-butyl ester, >=99.0% (NT)
• tyrosine-tert-butyl ester
• AM82319
• L-Tyrosine tert.butyl ester
• SCHEMBL594571
• L-Tyrosine tert-butyl ester
• DB-030411
• L-TYROSINE t-BUTYL ESTER
• L-Tyrosine 1,1-Dimethylethyl Ester; (S)-2-Amino-3-(4-hydroxyphenyl)propionic Acid tert-Butyl Ester; tert-Butyl (S)-2-Amino-3-(4-hydroxyphenyl)propanoate; tert-Butyl L-Tyrosinate
• H-TYR-OTBU
• H-TYR-OBUT
• tert-butyl l-tyrosinate
• +Expand

• MDL： MFCD00042644
• InChIKey： DIGHFXIWRPMGSA-NSHDSACASA-N
• Inchi： InChI=1S/C13H19NO3/c1-13(2,3)17-12(16)11(14)8-9-4-6-10(15)7-5-9/h4-7,11,15H,8,14H2,1-3H3/t11-/m0/s1
• SMILES： [H][C@](N)(CC1=CC=C(O)C=C1)C(=O)OC(C)(C)C
• BRN： 2696011

Computed Properties

• Exact Mass: 237.13600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 237.136
• Heavy Atom Count: 17
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• LogP: 2.30400
• PSA: 72.55000
• Refractive Index: 25 ° (C=2, EtOH)
• Boiling Point: 358.1°C at 760 mmHg
• Melting Point: 140.0 to 145.0 deg-C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D +25±1°, c = 2% in ethanol
• Density: 1.1250

L-tyrosine tert-butyl ester Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

L-tyrosine tert-butyl ester Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters